Xanthosine dihydrate Xanthosine dihydrate
Brand Name: Vulcanchem
CAS No.: 5968-90-1
VCID: VC21106723
InChI: InChI=1S/C10H12N4O6.2H2O/c15-1-3-5(16)6(17)9(20-3)14-2-11-4-7(14)12-10(19)13-8(4)18;;/h2-3,5-6,9,15-17H,1H2,(H2,12,13,18,19);2*1H2/t3-,5-,6-,9-;;/m1../s1
SMILES: C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=O)NC2=O.O.O
Molecular Formula: C10H16N4O8
Molecular Weight: 320.26 g/mol

Xanthosine dihydrate

CAS No.: 5968-90-1

Cat. No.: VC21106723

Molecular Formula: C10H16N4O8

Molecular Weight: 320.26 g/mol

* For research use only. Not for human or veterinary use.

Xanthosine dihydrate - 5968-90-1

Specification

CAS No. 5968-90-1
Molecular Formula C10H16N4O8
Molecular Weight 320.26 g/mol
IUPAC Name 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2,6-dione;dihydrate
Standard InChI InChI=1S/C10H12N4O6.2H2O/c15-1-3-5(16)6(17)9(20-3)14-2-11-4-7(14)12-10(19)13-8(4)18;;/h2-3,5-6,9,15-17H,1H2,(H2,12,13,18,19);2*1H2/t3-,5-,6-,9-;;/m1../s1
Standard InChI Key ZCCPXSQIUORWCO-LGVAUZIVSA-N
Isomeric SMILES C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)NC(=O)NC2=O.O.O
SMILES C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=O)NC2=O.O.O
Canonical SMILES C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=O)NC2=O.O.O

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